Cas no 686770-61-6 (IWP-2)

• Product Name: IWP-2
• CAS No: 686770-61-6
• MF: C₂₂H₁₈N₄O₂S₃
• MW: 466.598920345306
• MDL: MFCD04457599
• CID: 1058992
• PubChem ID: 329815312
• Update Time: 2025-04-20

IWP-2 Chemical and Physical Properties

Names and Identifiers

• IWP-2
• IWP 2
• N-(6-Methyl-2-benzothiazolyl)-2-[(3,4,6,7-tetrahydro-4-oxo-3-phenylthieno[3,2-d]pyrimidin-2-yl)thio]-acetamide
• N-(6-Methylbenzo[d]thiazol-2-yl)-2-[(4-oxo-3-phenyl-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio]acetamide
• N-(6-methylbenzo[d]thiazol-2-yl)-2-((4-oxo-3-phenyl-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide
• N-(6-Methylbenzo[d]thiazol-2-yl)-2-(4-oxo-3-phenyl-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-ylthio)acetamide
• N-(6-methyl-1,3-benzothiazol-2-yl)-2-[(4-oxo-3-phenyl-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• HMS3652J22
• N-(6-Methyl-2-benzothiazolyl)-2-[(3 ,4,6,7-tetrahydro-4-oxo-3-phenylthieno[3,2-d]pyrimidin-2-yl)thio]-acetamide
• MFCD04457599
• N -(6-Methyl-2-benzothiazolyl)-2-[(3a?4,6,7-tetrahydro-4-oxo-3-phenylthieno[3,2- d ]pyrimaidin-2-yl)thio]-acetamide
• AKOS024457669
• F0579-0037
• C22H18N4O2S3
• DTXSID50366724
• IWP2
• 686770-61-6
• BDBM50428028
• NCGC00347948-01
• IWP-2 (GMP)
• CID 2155128
• N-(6-Methyl-2-benzothiazolyl)-2-[(3,4,6,7-tetrahydro-4-oxo-3-phenylthieno[3,2-d]pyrimidin-2-yl)thio]
• SW066807-3
• N-(6-methyl-1,3-benzothiazol-2-yl)-2-[(4-oxo-3-phenyl-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)thio]acetamide
• SCHEMBL12571758
• BCP09534
• CHEMBL1257064
• N -(6-Methyl-2-benzothiazolyl)-2-[(3,4,6,7-tetrahydro-4-oxo-3-phenylthieno[3,2- d ]pyrimidin-2-yl)thio]-acetamide
• Q27216260
• AB00668695-01
• HY-13912
• Wnt Inhibitor IWP-2
• HB0344
• CS-1578
• IWP-2, >=98% (HPLC)
• FT-0670578
• CCG-208106
• CS-0626098
• EU-0088954
• BRD-K82924899-001-01-9
• EX-A2264
• HY-13912G
• inhibitor of Wnt Production-2
• NSC-753606
• AC-32858
• AS-55819
• NCGC00347948-11
• CHEBI:125649
• N-(6-METHYL-1,3-BENZOTHIAZOL-2-YL)-2-({4-OXO-3-PHENYL-6H,7H-THIENO[3,2-D]PYRIMIDIN-2-YL}SULFANYL)ACETAMIDE
• s7085
• NSC753606
• Z2235802202
• SB19436
• GLXC-04693
• IWP-2?

• MDL： MFCD04457599
• Inchi： 1S/C22H18N4O2S3/c1-13-7-8-15-17(11-13)31-21(23-15)25-18(27)12-30-22-24-16-9-10-29-19(16)20(28)26(22)14-5-3-2-4-6-14/h2-8,11H,9-10,12H2,1H3,(H,23,25,27)
• InChI Key： WRKPZSMRWPJJDH-UHFFFAOYSA-N
• SMILES： S1CCC2=C1C(N(C1C=CC=CC=1)C(=N2)SCC(NC1=NC2C=CC(C)=CC=2S1)=O)=O

Computed Properties

• Exact Mass: 466.05900
• Monoisotopic Mass: 466.05918935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154
• XLogP3: 4.8

Experimental Properties

• Melting Point: 316.82° C
• Boiling Point: 723.12° C
• Solubility: DMSO: >5mg/mL
• PSA: 156.11000
• LogP: 5.67000

IWP-2 Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines
• Pharmaceutical and Biochemical Products Medical Target Class